Cas no 71412-88-9 (2-(3-Bromophenyl)-2-hydroxyacetonitrile)

2-(3-Bromophenyl)-2-hydroxyacetonitrile structure

71412-88-9 structure

Product Name:2-(3-Bromophenyl)-2-hydroxyacetonitrile

CAS No:71412-88-9

Molecular Formula:C₈H₆NOBr

Molecular Weight:212.04334

MDL:MFCD12169328

CID:545588

PubChem ID:11160159

2-(3-Bromophenyl)-2-hydroxyacetonitrile Properties

Names and Identifiers

- 2-(3-Bromophenyl)-2-hydroxyacetonitrile
- CS-0240286
- AM806912
- EN300-227590
- 2-(3-bromophenyl)-2-hydroxyacetonitrile
- AKOS009471637
- SCHEMBL198178
- 71412-88-9
- +Expand
- MDL： MFCD12169328
- InChIKey： UQYDMAISSWIIRF-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6BrNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H
- SMILES： C1=CC(=CC(=C1)Br)C(C#N)O

Computed Properties

Exact Mass: 210.96328g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 210.96328g/mol
Heavy Atom Count: 11
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 44Å²

2-(3-Bromophenyl)-2-hydroxyacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01ANXQ-50mg	2-(3-bromophenyl)-2-hydroxyacetonitrile	71412-88-9	95%	50mg		2024-04-21
A2B Chem LLC	AV76398-50mg	2-(3-Bromophenyl)-2-hydroxyacetonitrile	71412-88-9	95%	50mg	$115.00
Aaron	AR01AO62-50mg	2-(3-bromophenyl)-2-hydroxyacetonitrile	71412-88-9	95%	50mg	$130.00
Enamine	EN300-227590-0.05g	2-(3-bromophenyl)-2-hydroxyacetonitrile	71412-88-9	95%	0.05g	$76.0	2024-06-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1310956-50mg	2-(3-Bromophenyl)-2-hydroxyacetonitrile	71412-88-9	95+%	50mg	￥1778.00

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